Cas no 497072-70-5 (2-methoxy-N-{2-3-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

2-methoxy-N-{2-3-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide structure

497072-70-5 structure

Product Name:2-methoxy-N-{2-3-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide

CAS No:497072-70-5

MF:C₂₆H₂₃F₃N₂O₂S

MW:484.533235788345

CID:6423754

PubChem ID:4131432

Update Time:2023-12-27

2-methoxy-N-{2-3-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 2-methoxy-N-{2-3-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
- 2-methoxy-N-(2-(3-((4-(trifluoromethyl)benzyl)thio)-1H-indol-1-yl)ethyl)benzamide
- F0554-0279
- 2-methoxy-N-{2-[3-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
- AKOS024582887
- 497072-70-5
- 2-methoxy-N-[2-[3-[[4-(trifluoromethyl)phenyl]methylsulfanyl]indol-1-yl]ethyl]benzamide
- EU-0054072
- Benzamide, 2-methoxy-N-[2-[3-[[[4-(trifluoromethyl)phenyl]methyl]thio]-1H-indol-1-yl]ethyl]-
- Inchi： 1S/C26H23F3N2O2S/c1-33-23-9-5-3-7-21(23)25(32)30-14-15-31-16-24(20-6-2-4-8-22(20)31)34-17-18-10-12-19(13-11-18)26(27,28)29/h2-13,16H,14-15,17H2,1H3,(H,30,32)
- InChI Key： LATLGHZWWVNVML-UHFFFAOYSA-N
- SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC2=CC=C(C(F)(F)F)C=C2)=C1)(=O)C1=CC=CC=C1OC

Computed Properties

Exact Mass: 484.14323364g/mol
Monoisotopic Mass: 484.14323364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 656
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 68.6Å²

Experimental Properties

Density: 1.26±0.1 g/cm3(Predicted)
Boiling Point: 649.4±55.0 °C(Predicted)
pka: 14.66±0.46(Predicted)

2-methoxy-N-{2-3-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Pricemore >>

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